Cas no 1257858-65-3 (3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole)

• Product Name: 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole
• CAS No: 1257858-65-3
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• CID: 2129576
• Update Time: 2025-10-29

3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-4-chloro-5-methyl-1H-pyrazole
• 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole

• Inchi： 1S/C10H8BrClN2/c1-6-9(12)10(14-13-6)7-3-2-4-8(11)5-7/h2-5H,1H3,(H,13,14)
• InChI Key： LVPGHJVAAVYQPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(=C(C)NN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole

Comprehensive Overview of 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole (CAS No. 1257858-65-3)

3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole (CAS No. 1257858-65-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of a bromophenyl group and a chloro-methyl substitution enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in medicinal chemistry. 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole is no exception, as its structural motif is frequently employed in the design of novel therapeutic agents. The compound's bromine and chlorine substituents contribute to its electrophilic character, enabling facile functionalization. This property is particularly valuable in parallel synthesis and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential.

The synthesis of 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical characterization of this compound is performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with industry standards. These methodologies are critical for quality control, especially when the compound is used as a building block in high-value applications.

One of the most intriguing aspects of 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole is its potential role in addressing current challenges in drug development. For instance, its scaffold has been investigated for modulating protein-protein interactions (PPIs), a hot topic in modern pharmacology. PPIs are notoriously difficult to target, but the rigidity and functional group diversity of pyrazole-based compounds offer promising solutions. Additionally, the compound's lipophilicity and molecular weight align well with the criteria for blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug discovery.

Beyond pharmaceuticals, 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole has applications in material science. Its halogen-rich structure makes it a potential precursor for organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in polymer chemistry. These applications are particularly relevant in the context of sustainable technology, where researchers are seeking eco-friendly alternatives to conventional materials.

From a commercial perspective, the global market for pyrazole derivatives is projected to grow steadily, fueled by their versatility in multiple industries. 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole is available through specialized chemical suppliers, often with custom synthesis options to meet specific research needs. Pricing and availability may vary depending on purity grades and batch sizes, but the compound remains accessible to academic and industrial researchers alike. For those interested in sourcing this material, it is advisable to verify the supplier's certifications and analytical data to ensure product integrity.

In conclusion, 3-(3-Bromophenyl)-4-chloro-5-methyl-1H-pyrazole (CAS No. 1257858-65-3) represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight the enduring relevance of heterocyclic compounds in scientific progress. As research continues to uncover new uses for this molecule, it is poised to remain a key player in the development of next-generation technologies.